Cas no 2135344-95-3 ((S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride)

• Product Name: (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride
• CAS No: 2135344-95-3
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 5140526
• PubChem ID: 145708730
• Update Time: 2026-03-03

(S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-CHLORO(3-PYRIDYL))ETHYLAMINE DIHYDROCHLORIDE
• (1S)-1-(5-chloropyridin-3-yl)ethanamine;dihydrochloride
• (S)-1-(5-chloropyridin-3-yl)ethan-1-amine dihydrochloride
• (S)-1-(5-CHLOROPYRIDIN-3-YL)ETHANAMINE DIHYDROCHLORIDE
• Y11065
• (1S)-1-(5-chloro(3-pyridyl))ethylamine diHCl
• (S)-1-(5-CHLOROPYRIDIN-3-YL)ETHAN-1-AMINE2HCL
• 2135344-95-3
• (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride

• Inchi： 1S/C7H9ClN2.ClH/c1-5(9)6-2-7(8)4-10-3-6;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
• InChI Key： QNQIXBLXNUUBBV-JEDNCBNOSA-N
• SMILES： [C@H](C1=CN=CC(Cl)=C1)(N)C.Cl

Computed Properties

• Exact Mass: 227.998781g/mol
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride

(S)-1-(5-Chloropyridin-3-yl)ethanamine Dihydrochloride: A Comprehensive Overview

(S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride, with the CAS number 2135344-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as a pyridine derivative, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a chlorine atom at the 5-position and an ethanamine group at the 3-position, with the (S) configuration indicating its stereochemistry.

The synthesis of (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and stereochemical control. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its application in chiral environments, such as in pharmaceuticals. The dihydrochloride form suggests that the compound exists as a salt, which is often preferred for stability and solubility in various solvents.

Recent studies have highlighted the potential of (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride as a lead compound in drug discovery. Its pyridine ring provides a rigid framework that can be further functionalized to enhance bioactivity. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where the nitrogen atoms on the pyridine ring can coordinate with metal ions, potentially disrupting enzyme activity. This property makes it a promising candidate for anti-cancer and anti-inflammatory therapies.

In addition to its pharmacological applications, (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride has shown potential in agricultural chemistry. Its ability to act as a chiral selector in enantioselective reactions could be leveraged to develop more effective pesticides or herbicides. Furthermore, the compound's stability under various environmental conditions makes it suitable for use in formulations that require prolonged shelf life.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (S) configuration ensures that the molecule interacts selectively with target receptors, which is essential for achieving desired therapeutic effects while minimizing off-target interactions. Recent computational studies have provided deeper insights into the molecular docking mechanisms of this compound, further validating its potential as a lead molecule in drug design.

In terms of toxicity and safety profiles, preliminary studies indicate that (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and metabolization pathways. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for pharmaceutical use, and this compound is no exception.

The synthesis and characterization of (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride have been documented in several peer-reviewed journals, showcasing its versatility as a building block in organic synthesis. Its ability to undergo various transformations, such as alkylation and acylation, opens up avenues for creating more complex molecules with enhanced bioactivity.

In conclusion, (S)-1-(5-Chloropyridin-3-yl)ethanamine dihydrochloride represents a valuable addition to the arsenal of compounds available for drug discovery and development. With ongoing research exploring its potential applications across multiple domains, this compound continues to be a focal point for scientists seeking innovative solutions in chemistry and pharmacology.